Cas no 2382376-02-3 (rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2382376-02-3
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6006831
• PubChem ID: 165907003
• Update Time: 2025-05-22

rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedicarboxylic acid, 2-(1,1-dimethylethyl) ester, (2R,5S)-
• rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid
• rac-(2R,5S)-5-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
• 2382376-02-3
• EN300-1695722

• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)7-5-4-6(11-7)8(12)13/h6-7,11H,4-5H2,1-3H3,(H,12,13)/t6-,7+/m0/s1
• InChI Key： ZIKVRJYNLPBLTJ-NKWVEPMBSA-N
• SMILES： N1[C@H](C(O)=O)CC[C@@H]1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 334.6±42.0 °C(Predicted)
• pka: 2.07±0.40(Predicted)

Additional information on rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid

Racemic (2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic Acid: A Comprehensive Overview

The compound rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2382376-02-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules. The tert-butoxy carbonyl (Boc) group attached to the pyrrolidine ring plays a crucial role in modulating the compound's reactivity and stability, making it a versatile intermediate in organic synthesis.

Recent advancements in stereochemistry and asymmetric synthesis have highlighted the importance of racemic compounds like this one in drug discovery. The (2R,5S) configuration ensures a specific spatial arrangement of atoms, which is critical for biological activity. Researchers have demonstrated that such stereochemically defined compounds can exhibit enhanced selectivity and potency in therapeutic applications. For instance, studies published in the *Journal of Medicinal Chemistry* have shown that analogs of this compound can serve as potent inhibitors of key enzymes involved in neurodegenerative diseases.

The synthesis of rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid typically involves multi-step processes that combine principles from both organic and stereochemical synthesis. The use of chiral auxiliaries, such as the Boc group, has been instrumental in achieving high enantiomeric excess during the synthesis. This approach not only ensures the desired stereochemistry but also facilitates subsequent transformations, such as deprotection and functionalization. Recent innovations in catalytic asymmetric synthesis have further streamlined the production of this compound, making it more accessible for large-scale applications.

In terms of applications, this compound has found significant utility in the development of peptide-based drugs. The pyrrolidine ring serves as a rigid scaffold that can be modified to incorporate various side chains, enabling the creation of bioactive molecules with tailored properties. For example, researchers at the University of California have utilized this compound as a precursor for peptide libraries targeting cancer therapies. The ability to control stereochemistry at both the 2R and 5S positions has been pivotal in achieving desired pharmacokinetic profiles.

Moreover, the tert-butoxy carbonyl group provides excellent protection during peptide coupling reactions, ensuring high yields and purity. This feature has made the compound a preferred choice in solid-phase peptide synthesis (SPPS), where precise control over side-chain functionality is essential. Recent studies published in *Nature Chemistry* have demonstrated how such protected amino acids can be used to construct complex cyclic peptides with unprecedented efficiency.

From a materials science perspective, this compound has also shown promise as a precursor for advanced polymers and materials with tailored mechanical properties. The combination of its rigid pyrrolidine core and reactive carboxylic acid group allows for versatile cross-linking strategies. Researchers at MIT have explored its use in creating self-healing polymers that exhibit exceptional durability under stress conditions.

In conclusion, rac-(2R,5S)-5-(tert-butoxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2382376-02-3) stands as a testament to the power of modern organic synthesis techniques. Its unique structure and stereochemistry make it an invaluable tool in both pharmaceutical research and materials development. As ongoing research continues to uncover new applications for this compound, its role in advancing science and technology is likely to grow even further.